Cas no 38746-93-9 (4-butoxyphenylacetonitrile)

• Product Name: 4-butoxyphenylacetonitrile
• CAS No: 38746-93-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD00049008
• CID: 307839
• PubChem ID: 142314
• Update Time: 2025-06-11

4-butoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-butoxy-
• 4-Butoxyphenylacetonitrile
• 4-n-Butoxyphenylacetonitrile
• 2-(4-butoxyphenyl)acetonitrile
• MFCD00049008
• DTXSID70192027
• 4-butoxybenzyl cyanide
• AKOS000192357
• p-butoxyphenylacetonitrile
• FT-0639493
• (4-butoxyphenyl)acetonitrile
• 38746-93-9
• A824270
• CS-0364577
• SCHEMBL1823685
• DB-049327
• DTXCID80114518
• 4-butoxyphenylacetonitrile

• MDL： MFCD00049008
• Inchi： 1S/C12H15NO/c1-2-3-10-14-12-6-4-11(5-7-12)8-9-13/h4-7H,2-3,8,10H2,1H3
• InChI Key： SKTHXBXIQFAXPC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC#N)=CC=1)CCCC

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 2.8

Experimental Properties

• Density: 1
• Boiling Point: 148 °C
• Flash Point: 132°C
• Refractive Index: 1.507
• PSA: 33.02000
• LogP: 2.93158

4-butoxyphenylacetonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL

Additional information on 4-butoxyphenylacetonitrile

4-Butoxyphenylacetonitrile (CAS No. 38746-93-9): An Overview of Its Properties, Applications, and Recent Research

4-Butoxyphenylacetonitrile (CAS No. 38746-93-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a butoxyphenyl group and a cyano group, making it a valuable intermediate in various synthetic processes. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding 4-butoxyphenylacetonitrile.

Chemical Structure and Properties

4-Butoxyphenylacetonitrile (CAS No. 38746-93-9) is a white to off-white crystalline solid with a molecular formula of C₁₂H₁₅NO. The compound features a phenyl ring substituted with a butoxy group at the para position and an acetonitrile group attached to the phenyl ring. This unique structure imparts several key properties to the compound:

• Solubility: 4-Butoxyphenylacetonitrile is moderately soluble in organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.
• Melting Point: The compound has a melting point of approximately 55-57°C.
• Boiling Point: The boiling point of 4-butoxyphenylacetonitrile is around 200-210°C at atmospheric pressure.
• Density: The density of the compound is approximately 1.05 g/cm³ at room temperature.

Synthetic Routes and Preparation

The synthesis of 4-butoxyphenylacetonitrile can be achieved through several well-established methods. One common approach involves the reaction of 4-butoxybenzaldehyde with acetonitrile in the presence of a suitable catalyst. Another method involves the condensation of 4-butoxybenzoyl chloride with acetonitrile followed by reduction to form the desired nitrile compound. These synthetic routes are widely used in both laboratory and industrial settings due to their efficiency and scalability.

Applications in Pharmaceuticals and Materials Science

4-Butoxyphenylacetonitrile finds extensive applications in the pharmaceutical industry as an intermediate for the synthesis of various drugs and therapeutic agents. Its unique structure makes it particularly useful in the development of compounds with specific biological activities. For example, it has been utilized in the synthesis of certain antiviral agents and anti-inflammatory drugs.

In materials science, 4-butoxyphenylacetonitrile` has shown promise as a building block for the creation of advanced polymers and functional materials. Its ability to undergo various chemical transformations makes it a valuable precursor for developing materials with tailored properties.

Recent Research Developments

The ongoing research on 4-butoxyphenylacetonitrile has led to several significant advancements in both fundamental understanding and practical applications. Recent studies have explored its potential as a precursor for novel drug candidates with improved pharmacological profiles. For instance, researchers at the University of California have demonstrated that derivatives of 4-butoxyphenylacetonitrile exhibit enhanced activity against certain viral infections, making them promising candidates for further development.

In addition to pharmaceutical applications, recent research has also focused on the use of 4-butoxyphenylacetonitrile strong > in materials science. A study published in the Journal of Materials Chemistry highlighted its potential as a monomer for synthesizing conjugated polymers with unique electronic properties. These polymers have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

Safety Considerations and Handling Guidelines strong > p > < p >While 4 -butoxyphenylacetonitrile strong >is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Users should wear appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats, when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible substances. p > < p >< strong >Conclusion< / strong > p > < p >< strong >4 -butoxyphenylacetonitrile strong >(CAS No . 38746 -93 -9) is a versatile organic compound with a wide range of applications in chemistry , pharmaceuticals , and materials science . Its unique chemical structure makes it an invaluable intermediate for various synthetic processes , contributing to advancements in drug development , material design , and other fields . Ongoing research continues to uncover new possibilities for this compound , further solidifying its importance in modern scientific endeavors . p > article > < / response >